
Olopatadine-d3 N-Oxide safety data sheet and
handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Olopatadine-d3 N-Oxide

Cat. No.: B14082323 Get Quote

Olopatadine-d3 N-Oxide: A Technical Safety and
Handling Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction: Olopatadine-d3 N-Oxide is a deuterated active metabolite of Olopatadine, a well-

established antihistamine and mast cell stabilizer.[1][2] As a labeled compound, it serves as a

critical internal standard for pharmacokinetic and metabolism studies of Olopatadine. This

guide provides a comprehensive overview of the available safety data and recommended

handling precautions for Olopatadine-d3 N-Oxide, compiled from safety data sheets of the

parent compound and related analogs.

Chemical and Physical Properties
While specific experimental data for Olopatadine-d3 N-Oxide is limited, the following table

summarizes its known properties and those of its non-deuterated analog, Olopatadine N-Oxide.
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Property Value Source

Chemical Name

(Z)-3-(2-

(carboxymethyl)dibenzo[b,e]ox

epin-11(6H)-ylidene)-N,N-

di(methyl-d3)propan-1-amine

oxide

N/A

CAS Number 1246832-94-9 [3][4]

Molecular Formula C21H20D3NO4 Inferred

Molecular Weight 356.43 g/mol Inferred

Appearance
Assumed to be a white to off-

white solid

Inferred from related

compounds

Storage Temperature -20°C [2]

Hazard Identification and Precautionary Measures
The hazard profile of Olopatadine-d3 N-Oxide is extrapolated from the Safety Data Sheets

(SDS) of Olopatadine and its hydrochloride salt. The primary routes of potential exposure are

inhalation, ingestion, and skin or eye contact.

Hazard Statement Precautionary Statement Pictogram

May be harmful if swallowed.
Wash hands thoroughly after

handling.
GHS07

May cause respiratory

irritation.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

GHS07

May cause skin irritation. Wear protective gloves. GHS07

Causes serious eye irritation.
Wear eye protection/face

protection.
GHS07

Emergency Workflow: First Aid Measures
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The following diagram outlines the recommended first aid procedures in case of exposure to

Olopatadine-d3 N-Oxide.

Exposure Event Immediate Actions

Medical Attention

Inhalation Move to Fresh Air

Skin Contact Wash with Soap & Water

Eye Contact Rinse Eyes with Water

Ingestion Rinse Mouth

Seek Medical Attention

If breathing is difficult

If irritation persists

If irritation persists

Click to download full resolution via product page

Caption: First aid response workflow for exposure to Olopatadine-d3 N-Oxide.

Handling and Storage Protocols
Proper handling and storage are crucial to ensure the safety of laboratory personnel and

maintain the integrity of the compound.

Experimental Workflow: Safe Handling of Olopatadine-
d3 N-Oxide
This diagram illustrates the standard operating procedure for handling the compound in a

laboratory setting.
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Preparation

Handling

Post-Handling

Review SDS

Wear Appropriate PPE

Use in a Chemical Fume Hood

Avoid Dust Formation

Weigh Compound

Dissolve in Solvent

Decontaminate Work Area

Dispose of Waste Properly

Remove and Dispose of PPE

Wash Hands

Click to download full resolution via product page

Caption: Standard workflow for the safe handling of Olopatadine-d3 N-Oxide.
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Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. However, the following PPE is

generally recommended:

PPE Type Specification

Eye Protection Safety glasses with side shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Respiratory Protection NIOSH-approved respirator if dust is generated.

Skin and Body Protection Laboratory coat.

Storage Conditions
Store in a tightly sealed container.[5][6]

Keep in a cool, dry, and well-ventilated area.[5]

Protect from light.

Recommended storage temperature is -20°C.[2]

Accidental Release and Firefighting Measures
In the event of a spill or fire, follow these procedures.

Situation Recommended Action

Small Spill
Absorb with inert material and place in a

suitable container for disposal.

Large Spill

Evacuate the area. Contain the spill and prevent

it from entering drains. Collect the material for

disposal.

Fire
Use dry chemical, carbon dioxide, water spray,

or alcohol-resistant foam to extinguish.[7][8]
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Toxicological and Ecological Information
Specific toxicological and ecological data for Olopatadine-d3 N-Oxide are not readily

available. The information below is based on the parent compound, Olopatadine.

Acute Toxicity: No data available for Olopatadine-d3 N-Oxide. For Olopatadine, chronic oral

toxicity studies in rats and dogs have identified target organs including the kidneys, heart,

liver, and eyes.[9]

Carcinogenicity, Mutagenicity, and Teratogenicity: Olopatadine was not found to be

mutagenic or carcinogenic.[9] It was not teratogenic in rats and rabbits.[9]

Ecotoxicity: Avoid release into the environment as it may be toxic to aquatic organisms.[8]

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the material to enter drains or waterways.[7]

Disclaimer: This guide is intended for informational purposes only and is based on data

available for Olopatadine and its analogs. It is not a substitute for a formal Safety Data Sheet

(SDS). Always consult the specific SDS for Olopatadine-d3 N-Oxide provided by the supplier

before handling the material. All laboratory work should be conducted by trained professionals

in a suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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